Cas no 141305-44-4 (Thiazole, 3-oxide)
Thiazole, 3-oxide structure
Thiazole, 3-oxide Properties
Names and Identifiers
-
- Thiazole, 3-oxide
- 3-oxido-1,3-thiazol-3-ium
- THIAZOLE N-OXIDE
- DTXSID50569692
- 3-Oxo-1,3lambda~5~-thiazole
- 141305-44-4
- SCHEMBL503359
- +Expand
-
- GOAOVHAQURCJSU-UHFFFAOYSA-N
- InChI=1S/C3H3NOS/c5-4-1-2-6-3-4/h1-3H
- S1C=C[N+]([O-])=C1
Computed Properties
- 100.99359
- 0
- 2
- 0
- 100.99353489g/mol
- 6
- 50.1
- 0
- 0
- 0
- 0
- 0
- 1
- 0.6
- 53.7Ų
Experimental Properties
- 26.94
Thiazole, 3-oxide Related Literature
-
Oleg V. Larionov,David Stephens,Adelphe M. Mfuh,Hadi D. Arman,Anastasia S. Naumova,Gabriel Chavez,Behije Skenderi Org. Biomol. Chem. 2014 12 3026
-
Rui Liu,Lowell Markley,Patricia A. Miller,Scott Franzblau,Gauri Shetye,Rui Ma,Karin Savková,Katarína Miku?ová,Bei Shi Lee,Kevin Pethe,Garrett C. Moraski,Marvin J. Miller RSC Med. Chem. 2021 12 62
-
Pradipbhai D. Kalariya,Mahesh Sharma,Prabha Garg,Jagadeshwar Reddy Thota,Srinivas Ragampeta,M. V. N. Kumar Talluri RSC Adv. 2015 5 31024
-
4. Reaction mechanisms Part (iii) Polar reactionsAnnMarie C. O’Donoghue,Chukwuemeka Isanbor Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2009 105 310
141305-44-4 (Thiazole, 3-oxide) Related Products
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